2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide

• IUPAC Name: 2-[1-[(2,3-difluorophenyl)methyl]-3-oxopiperazin-2-yl]-N-methylacetamide
• InChI: InChI=1S/C14H17F2N3O2/c1-17-12(20)7-11-14(21)18-5-6-19(11)8-9-3-2-4-10(15)13(9)16/h2-4,11H,5-8H2,1H3,(H,17,20)(H,18,21)
• InChI Key: QFGRPIXSUFJCSG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1C(=O)NCCN1CC2=C(C(=CC=C2)F)F
• Molecular Formula: C14H17F2N3O2
• Molecular Weight: 297.30 g/mol

Description

2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide, also known as DF-MPAA, is a synthetic compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a range of interesting biochemical and physiological effects. In

Scientific Research Applications

2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. One of the most promising applications of 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is in the development of new drugs for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been found to exhibit potent neuroprotective effects and may be able to prevent the degeneration of neurons in these conditions.

Mechanism of Action

The exact mechanism of action of 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is not yet fully understood. However, it is believed that 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide may act as a modulator of the cholinergic system, which is involved in memory and cognitive function. 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been found to increase the levels of acetylcholine, a neurotransmitter that is important for learning and memory, in the brain. This may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been found to exhibit a range of interesting biochemical and physiological effects. In addition to its neuroprotective effects, 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been found to have anti-inflammatory effects and may be able to reduce the levels of inflammatory cytokines in the brain. 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has also been found to have antioxidant properties, which may help to protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide for lab experiments is its high potency and selectivity. 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide has been found to be highly effective at low concentrations, which makes it a useful tool for studying the cholinergic system and its role in neurological disorders. However, one of the limitations of 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide is its relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are many potential future directions for research on 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide. One area of interest is in the development of new drugs for the treatment of neurological disorders. 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide may serve as a useful starting point for the development of new drugs that target the cholinergic system. Another area of interest is in the study of the biochemical and physiological effects of 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide. Further research is needed to fully understand the mechanism of action of 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide and its potential applications in scientific research.

Synthesis Methods

2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide can be synthesized through a multistep process. The first step involves the reaction of 2,3-difluorobenzylamine with ethyl chloroacetate to produce 2,3-difluorobenzyl ethyl acetate. This intermediate is then reacted with N-methylpiperazine in the presence of potassium carbonate to yield 2-[1-(2,3-difluorobenzyl)-3-oxo-2-piperazinyl]-N-methylacetamide. The final product can be purified through recrystallization or column chromatography.